N-(5-acetyl-4-methylthiazol-2-yl)-2-(2,4-dimethylphenyl)acetamide

• IUPAC Name: N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-2-(2,4-dimethylphenyl)acetamide
• InChI: InChI=1S/C16H18N2O2S/c1-9-5-6-13(10(2)7-9)8-14(20)18-16-17-11(3)15(21-16)12(4)19/h5-7H,8H2,1-4H3,(H,17,18,20)
• InChI Key: WESBCPJSSXAZLQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)CC(=O)NC2=NC(=C(S2)C(=O)C)C)C
• Molecular Formula: C16H18N2O2S
• Molecular Weight: 302.4 g/mol

Description

N-(5-acetyl-4-methylthiazol-2-yl)-2-(2,4-dimethylphenyl)acetamide is a chemical compound that has been studied for its potential use in scientific research. It is a thiazole derivative that has shown promise in various applications, including as an antibacterial agent and as a potential treatment for certain diseases.

Mechanism of Action

The exact mechanism of action of N-(5-acetyl-4-methylthiazol-2-yl)-2-(2,4-dimethylphenyl)acetamide is not fully understood. However, it is believed to work by inhibiting the growth and replication of bacteria, as well as by reducing inflammation and oxidative stress in certain disease states.
Biochemical and Physiological Effects:
Studies have shown that N-(5-acetyl-4-methylthiazol-2-yl)-2-(2,4-dimethylphenyl)acetamide can have various biochemical and physiological effects. It has been shown to reduce oxidative stress and inflammation in certain disease states, as well as to inhibit the growth and replication of bacteria. Additionally, it has been shown to have potential as a treatment for cancer and Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using N-(5-acetyl-4-methylthiazol-2-yl)-2-(2,4-dimethylphenyl)acetamide in lab experiments is its antibacterial activity, which can be useful in studying the effects of bacteria on various biological systems. Additionally, its potential as a treatment for certain diseases makes it a promising compound for further research. However, one limitation is that its mechanism of action is not fully understood, which can make it difficult to design experiments that effectively test its effects.

Future Directions

There are several potential future directions for research on N-(5-acetyl-4-methylthiazol-2-yl)-2-(2,4-dimethylphenyl)acetamide. One area of interest is its potential as a treatment for Alzheimer's disease, as studies have shown that it can reduce oxidative stress and inflammation in the brain. Additionally, further research could be done to better understand its mechanism of action and to identify any potential side effects or limitations. Finally, the compound could be further studied for its potential use in other disease states, such as cancer and infectious diseases.

Synthesis Methods

The synthesis of N-(5-acetyl-4-methylthiazol-2-yl)-2-(2,4-dimethylphenyl)acetamide involves the reaction of 2-(2,4-dimethylphenyl)acetic acid with thiosemicarbazide, followed by acetylation of the resulting thiosemicarbazone. The final product is obtained through the reaction of the acetylated thiosemicarbazone with acetic anhydride and sulfuric acid.

Scientific Research Applications

N-(5-acetyl-4-methylthiazol-2-yl)-2-(2,4-dimethylphenyl)acetamide has been studied for its potential use in scientific research, particularly in the areas of antibacterial activity and disease treatment. Research has shown that the compound exhibits antibacterial activity against various strains of bacteria, including Staphylococcus aureus and Escherichia coli. It has also been shown to have potential as a treatment for certain diseases, including cancer and Alzheimer's disease.